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Compound of Interest

Compound Name: N-Thionylaniline

Cat. No.: B7779829

Essential Safety and Handling Guide for N-
Thionylaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for N-Thionylaniline

(CAS No. 1122-83-4). Adherence to these procedures is essential for ensuring laboratory
safety and operational integrity.

l. Immediate Safety Information: Personal Protective
Equipment (PPE)

When handling N-Thionylaniline, a combustible liquid that can cause skin and eye irritation,
the following personal protective equipment is mandatory.[1]
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PPE Category Specification

Chemical safety goggles or a face shield that
complies with OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[2]

Eye Protection

] Appropriate protective gloves to prevent skin
Hand Protection
exposure.[2]

] Protective clothing to prevent skin contact.[2] A
Body Protection ) o )
lab coat is the minimum requirement.

Resnirat For operations with a risk of inhalation, a dust
espirator
P Y mask (type N95 or equivalent) should be used.

Il. Operational Plan: Step-by-Step Handling Procedures

A. Engineering Controls and Storage

o Ventilation: Always handle N-Thionylaniline in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation of vapors.[2][3]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2] Store
away from heat, sparks, open flames, and other sources of ignition.[2][4] The storage class
for this combustible liquid is 10.

e Incompatible Materials: Avoid contact with acids, strong oxidizing agents, acid anhydrides,
and acid chlorides.[5]

B. Safe Handling Practices

o Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[2]

« Ignition Sources: Keep the chemical away from open flames, hot surfaces, and any potential
sources of ignition as it is a combustible liquid.[2][4]

 Static Discharge: Implement precautionary measures against static discharges.[2]
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 Ingestion and Inhalation: Avoid ingestion and inhalation of N-Thionylaniline.[2] Do not eat,
drink, or smoke in areas where the chemical is handled or stored.[6]

lll. Emergency Procedures

Emergency Situation First Aid and Response

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.[2]

Seek medical attention.[2]

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing all
Skin Contact contaminated clothing.[2][4] If skin irritation

occurs or if you feel unwell, seek medical

advice.[6]

Move the person to fresh air.[2] If breathing is
_ difficult, provide oxygen. If the person is not
Inhalation _ _ o o
breathing, give artificial respiration. Seek

immediate medical attention.[5]

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterward.[2]
Ingestion Never give anything by mouth to an

unconscious person.[5] Call a physician or

poison control center immediately.[5]

Use carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam to extinguish.[2][3] Water

Fire
spray can be used to cool unopened containers.

[3]

Ensure adequate ventilation and remove all
sources of ignition.[2][3] Use personal protective
) ] equipment.[3] Contain the spillage and collect it
Accidental Spill ) ) )
with a non-combustible absorbent material (e.g.,
sand, earth).[3] Place in a suitable, closed

container for disposal.[3]
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IV. Disposal Plan

Chemical waste generators are responsible for determining if a discarded chemical is classified
as hazardous waste.[2] Consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[2] Dispose of the contents and container to an
approved waste disposal plant.[4][6] Do not empty into drains.[2]

Suantitative Data S

Property Value

CAS Number 1122-83-4[2]

Molecular Formula CeHsNOSJ[7]

Molecular Weight 139.18 g/mol [1]

Appearance Light yellow to yellow to orange clear liquid[4]
Boiling Point 200 °C (lit.)

Flash Point 84 °C (183.2 °F) - closed cup

Density 1.236 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.627 (lit.)

Hypothetical Experimental Protocol: Synthesis of a
Sulfonamide Derivative

This protocol describes a common laboratory application of N-Thionylaniline as a reagent in

organic synthesis.

Objective: To synthesize N-phenyl-N'-tosylsulfodiimide from N-Thionylaniline and p-

toluenesulfonamide.
Methodology:

e Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve 1.39 g (10 mmol) of N-Thionylaniline in 30 mL of anhydrous

toluene.
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e Reagent Addition: To this solution, add 1.71 g (10 mmol) of p-toluenesulfonamide.

» Reaction Conditions: Heat the reaction mixture to reflux (approximately 110 °C) and maintain
for 4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The
solvent will be removed under reduced pressure using a rotary evaporator.

 Purification: The resulting crude product will be purified by column chromatography on silica
gel using a hexane-ethyl acetate gradient as the eluent.

o Characterization: The final product will be characterized by *H NMR, 3C NMR, and mass
spectrometry to confirm its structure and purity.

Visual Workflow Guides
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Workflow for Safe Handling of N-Thionylaniline

Preparation

Consult SDS

Wear Required PPE
(Goggles, Gloves, Lab Coat)
[Ensure Fume Hood is Operational)

HanLling

Work in a Well-Ventilated Area
(Fume Hood)

i

Keep Away from Ignition Sources

[Avoid Contact and Inhalation j

Disposal

Segregate Waste

( Label Waste Container Clearlyj

( Dispose via Approved Waste Handler)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of N-Thionylaniline.
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Emergency Response for N-Thionylaniline Exposure

Exposure Event

nhalation

Ingestion

Inhalation

Yy

A A4
Flush with Wa@ Provide Oxygen if Needed
A A4
Seek Medical Attention Seek Immediate Medical Attention Seek Immediate Medical Attention

Skin/Eye Contact

Remove Contaminated Clothing

Click to download full resolution via product page

Caption: Emergency response procedures for N-Thionylaniline exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling N-
Thionylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7779829#personal-protective-equipment-for-
handling-n-thionylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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